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Compound of Interest

Compound Name: 3-Cyclobutyl-3-oxopropanenitrile

Cat. No.: B043533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification for the chemical compound 3-Cyclobutyl-3-oxopropanenitrile. The
information herein is compiled from publicly available safety data and regulatory information to
assist researchers, scientists, and drug development professionals in the safe handling and
assessment of this substance.

GHS Classification Summary

3-Cyclobutyl-3-oxopropanenitrile is classified under the GHS with hazards related to
flammability, acute toxicity (oral, dermal, and inhalation), skin irritation, and serious eye
irritation.[1]

Signal Word: Warning

Pictograms:

Pictogram Hazard Class

Flammable liquids

Acute toxicity (oral, dermal, inhalation); Skin
irritation; Serious eye irritation; Specific target

organ toxicity — Single exposure
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Hazard Statements:[1]

H227: Combustible liquid

e H302: Harmful if swallowed

e H312: Harmful in contact with skin

e H315: Causes skin irritation

e H319: Causes serious eye irritation

e H332: Harmful if inhaled

o H335: May cause respiratory irritation
Precautionary Statements:[1]

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P317: IF SWALLOWED: Get medical help.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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e P317: Get medical help.

o P319: If eye irritation persists: Get medical help.

o P321: Specific treatment (see supplemental first aid instruction on this label).
» P330: Rinse mouth.

e P332+P317: If skin irritation occurs: Get medical help.

e P337+P317: If eye irritation persists: Get medical help.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P370+P378: In case of fire: Use appropriate media to extinguish.

e P403: Store in a well-ventilated place.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data and Experimental Protocols

This section details the available quantitative data and the methodologies of the key
experiments that form the basis of the GHS classification for 3-Cyclobutyl-3-
oxopropanenitrile.

husical and Chemical :

Property Value Source
Molecular Formula C7HsNO [1]
Molecular Weight 123.15 g/mol [1]

Toxicological Data
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The substance is classified as "Harmful if swallowed," "Harmful in contact with skin,” and
"Harmful if inhaled." Specific LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%)
values from acute toxicity studies are not publicly available. The classification is based on data
submitted to regulatory bodies like the European Chemicals Agency (ECHA).

Classification: Causes skin irritation.[1]

Experimental Protocol: Acute Dermal Irritation/Corrosion Study

A study was conducted to assess the acute dermal irritation and corrosion potential in rabbits,
following OECD Test Guideline 404.

o Test System: Three young adult New Zealand White (NZW) rabbits.

e Procedure: A 0.5 mL dose of the test substance was applied topically via a semi-occlusive
patch to the intact skin of each rabbit. The application duration was 4 hours.

o Observation: Dermal reactions, including erythema, eschar, and edema, were observed and
scored at 1, 24, 48, and 72 hours after patch removal.

e Results: No dermal corrosion or irritation was observed in any of the animals at any
observation point. The skin irritation score was 0.00 for all animals.

e Conclusion: Based on the criteria of the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), the substance did not show evidence of skin corrosion or
irritation in this study.

It is important to note that while this specific study did not indicate skin irritation, the official
GHS classification from other sources is "Causes skin irritation.” This discrepancy may be due
to other available data not in the public domain or variations in test conditions.

Classification: Causes serious eye irritation.[1]

Experimental Protocol: Acute Eye Irritation/Corrosion Study

An in-vivo study was conducted to evaluate the eye irritation potential of 3-Cyclobutyl-3-
oxopropanenitrile. The methodology followed a standard guideline for such assessments.
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o Test System: The study utilized the rabbit eye model.

e Procedure: A defined volume of the undiluted test substance was instilled into the
conjunctival sac of one eye of the rabbit. The other eye served as a control.

o Observation: The eyes were examined for signs of irritation, including redness, swelling, and
discharge, at specified intervals after instillation.

e Results: The substance was found to be a severe eye irritant.

o Conclusion: The results of this study support the GHS classification of "Causes serious eye
irritation.”

Classification: May cause respiratory irritation.[1]

Detailed experimental protocols for the respiratory irritation assessment of 3-Cyclobutyl-3-
oxopropanenitrile are not publicly available. The classification is based on notifications to
regulatory inventories.

Physical Hazards

Classification: Combustible liquid.[1]

Specific experimental data from flammability tests (e.qg., flash point determination) are not
detailed in the publicly available documents. The classification indicates that the substance has
a flash point within the range defined for combustible liquids by GHS.

Visualized GHS Workflow

The following diagram illustrates the general workflow for the GHS classification of a chemical
substance, leading to the hazard communication elements for 3-Cyclobutyl-3-
oxopropanenitrile.
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Substance Identification
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Caption: GHS classification workflow for 3-Cyclobutyl-3-oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-Cyclobutyl-3-oxopropanenitrile | C7HONO | CID 13861115 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [GHS Classification of 3-Cyclobutyl-3-oxopropanenitrile:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043533#ghs-classification-for-3-cyclobutyl-3-
oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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